Cas no 50347-34-7 (bismuth(3+) hydroxide 5-chloro-7-iodoquinolin-8-olate (1:2:1))
50347-34-7 structure
Product Name:bismuth(3+) hydroxide 5-chloro-7-iodoquinolin-8-olate (1:2:1)
CAS No:50347-34-7
MF:C9H6BiClINO3
MW:547.486690998077
CID:1565630
PubChem ID:206522
Update Time:2025-04-21
bismuth(3+) hydroxide 5-chloro-7-iodoquinolin-8-olate (1:2:1) Chemical and Physical Properties
Names and Identifiers
-
- bismuth(3+) hydroxide 5-chloro-7-iodoquinolin-8-olate (1:2:1)
- bismuth,5-chloro-7-iodoquinolin-8-olate,dihydroxide
- Bismuth, (5-chloro-7-iodo-8-quinolinolato-N(sup 1),O(sup 8))dihydroxy-, (T-4)-
- 50347-34-7
- (5-Chloro-7-iodo-8-quinolinolato-N(sup 1),O(sup 8))dihydroxybismuth (T-4)
- Chloro-5 iodo-7 bismutho-oxy-8 quinoleine [French]
- Chloro-5 iodo-7 bismutho-oxy-8 quinoleine
- Bismuth, (5-chloro-7-iodo-8-quinolinolato-N1,O8)dihydroxy-, (T-4)-
- DTXSID90198400
-
- Inchi: 1S/C9H5ClINO.Bi.2H2O/c10-6-4-7(11)9(13)8-5(6)2-1-3-12-8;;;/h1-4,13H;;2*1H2/q;+3;;/p-3
- InChI Key: MSCDQLJVHIXEGN-UHFFFAOYSA-K
- SMILES: [Bi+3].IC1C=C(C2=CC=CN=C2C=1[O-])Cl.[OH-].[OH-]
Computed Properties
- Exact Mass: 546.88768
- Monoisotopic Mass: 546.888
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38Ų
Experimental Properties
- Boiling Point: 350.4°C at 760 mmHg
- Flash Point: 165.7°C
- PSA: 95.95
bismuth(3+) hydroxide 5-chloro-7-iodoquinolin-8-olate (1:2:1) Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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